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Compound of Interest

Compound Name: Dodovisone B

Cat. No.: B593475

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure laboratory environment
and regulatory compliance. This document provides a comprehensive, step-by-step guide for
the proper disposal of Dodovisone B, an isoprenylated flavonoid. By adhering to these
procedures, you can mitigate risks and contribute to a culture of safety within your organization.

Chemical and Physical Properties of Dodovisone B

A clear understanding of a compound's properties is the first step toward safe handling and
disposal. The following table summarizes the known and predicted properties of Dodovisone
B.
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Property Value Source
CAS Number 1616683-51-2 [1][2][3]
Molecular Formula C27H3209 [1]
Molecular Weight 500.54 g/mol [11[2]
Appearance White to off-white solid [1112]
Boiling Point (Predicted) 757.5+60.0 °C [1][4]
Density (Predicted) 1.39 + 0.1 g/cm3 [1114]
pKa (Predicted) 6.31+£0.40 [1114]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [3]
Acetate, DMSO, Acetone, etc.

Toxicological and Safety Information

While specific toxicity data for Dodovisone B is not readily available, the broader class of
flavonoids is generally considered to have low toxicity. However, some studies on isoprenylated
flavonoids have indicated potential cytotoxic effects.[5][6][7] Therefore, it is prudent to handle
Dodovisone B with care, assuming it may be harmful if ingested, inhaled, or absorbed through
the skin. Always consult the Safety Data Sheet (SDS) for the most current and detailed safety
information. General safety precautions for handling flavonoids and other organic compounds
in a laboratory setting should be strictly followed.

Key Safety Precautions:

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

o Handle the compound in a well-ventilated area, preferably within a fume hood, to avoid
inhalation of dust or aerosols.

» Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with water.
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e Prevent ingestion by practicing good laboratory hygiene.

Step-by-Step Disposal Protocol for Dodovisone B

The following protocol outlines the recommended procedure for the disposal of Dodovisone B
waste, including pure compound, contaminated materials, and solutions. This procedure is
based on general best practices for laboratory chemical waste disposal and should be adapted
to comply with your institution's specific policies and local regulations.

Experimental Protocol: Waste Segregation and Collection

o |dentify Waste Type: Determine if the waste is solid Dodovisone B, a solution containing
Dodovisone B, or materials contaminated with Dodovisone B (e.g., gloves, weighing
paper, pipette tips).

e Segregate Waste Streams:

o Solid Waste: Collect pure Dodovisone B and contaminated solid materials in a
designated, properly labeled hazardous waste container. The container should be made of
a material compatible with the compound and any solvents used.

o Liquid Waste: Collect solutions containing Dodovisone B in a separate, labeled
hazardous waste container. Do not mix with other incompatible waste streams. If the
solvent is halogenated, it must be collected in a designated "Halogenated Organic Waste"
container.

o Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical name
"Dodovisone B," and any other components of the waste stream (e.g., solvent name).
Indicate the approximate concentration or quantity.

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory. Ensure containers are tightly sealed and stored away from incompatible
materials.

Experimental Protocol: Final Disposal
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» Arrange for Pickup: Once the waste container is full or has reached the accumulation time
limit set by your institution, arrange for its collection by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Documentation: Complete all necessary waste disposal forms and maintain a record of the
disposal activities as required by your institution and local regulations.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Dodovisone B.
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Caption: Logical workflow for the proper disposal of Dodovisone B waste.
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By implementing these procedures, you contribute to a safer laboratory environment and
ensure the responsible management of chemical waste. Always prioritize safety and consult
with your institution's safety officer for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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